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Compound of Interest

Compound Name: SB-435495 hydrochloride

Cat. No.: B15139933 Get Quote

Essential Safety and Handling Guide for SB-
435495 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of SB-435495
hydrochloride, a potent and selective inhibitor of lipoprotein-associated phospholipase A2 (Lp-

PLA2). Given its biological activity, all handling procedures should be conducted with the

appropriate precautions to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling SB-435495 hydrochloride,

particularly in its solid form. The following table outlines the recommended PPE for various

laboratory activities.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator to prevent inhalation of fine

powders. Gloves: Double-gloving with nitrile

gloves is required. Change gloves immediately

upon contamination. Eye Protection: Chemical

splash goggles for a complete seal around the

eyes. Lab Coat: A dedicated, disposable, or

non-absorbent lab coat. Ventilation: All weighing

and aliquoting must be performed in a certified

chemical fume hood or a powder containment

hood.

Solution Preparation and Handling

Gloves: Two pairs of nitrile gloves. Eye

Protection: Chemical splash goggles or a face

shield if there is a significant splash risk. Lab

Coat: Standard laboratory coat. Ventilation:

Work should be conducted in a chemical fume

hood.

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves. Eye Protection: Safety

glasses with side shields. Lab Coat: Standard

laboratory coat. Biological Safety Cabinet: All

cell culture work should be performed in a Class

II biological safety cabinet to maintain sterility

and protect the user.

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Standard laboratory coat.

Operational Plan: From Receipt to Use
A clear and concise operational plan is essential for the safe management of SB-435495
hydrochloride within the laboratory.
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Receiving and Inspection: Upon receipt, visually inspect the package for any signs of

damage or leakage.

Inventory Logging: Document the receipt, quantity, and storage location in the laboratory's

chemical inventory system.

Storage: Store SB-435495 hydrochloride in a cool, dry, and well-ventilated area, away from

incompatible materials. The container should be tightly sealed and clearly labeled.

Preparation:

Bring the compound to room temperature before opening.

Perform all manipulations of the solid compound within a chemical fume hood or powder

containment hood.

When preparing solutions, add the solvent slowly to the solid to avoid aerosolization.

Experimentation:

Clearly label all solutions containing SB-435495 hydrochloride.

When conducting experiments, ensure that all procedures are performed in a manner that

minimizes the generation of aerosols or splashes.

Use dedicated equipment when possible, and thoroughly decontaminate any shared

equipment after use.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15139933?utm_src=pdf-body-img
https://www.benchchem.com/product/b15139933#personal-protective-equipment-for-handling-sb-435495-hydrochloride
https://www.benchchem.com/product/b15139933#personal-protective-equipment-for-handling-sb-435495-hydrochloride
https://www.benchchem.com/product/b15139933#personal-protective-equipment-for-handling-sb-435495-hydrochloride
https://www.benchchem.com/product/b15139933#personal-protective-equipment-for-handling-sb-435495-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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